![molecular formula C14H10BrNO2 B2845064 5-bromo-3-hydroxy-3-phenyl-1,3-dihydro-2H-indol-2-one CAS No. 728011-10-7](/img/structure/B2845064.png)
5-bromo-3-hydroxy-3-phenyl-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Histochemical Demonstration of Enzymes
5-Bromoindoxyl acetate, a compound closely related to 5-bromo-3-hydroxy-3-phenyl-1,3-dihydro-2H-indol-2-one, has been utilized as a substrate for the histochemical demonstration of esterases. Its application highlights the enzyme activities in various tissues, offering a valuable tool for studying esterases with a fine and uniform granularity of the resulting dibromoindigo crystals (Pearson & Defendi, 1957).
Structural Chemistry and Supramolecular Structures
Research into the supramolecular structures of isomeric pairs, such as 5-bromo-3-nitrosalicylaldehyde phenylhydrazone, provides insights into the intramolecular and intermolecular bonding interactions. These studies contribute to a deeper understanding of the molecular assembly and framework, facilitating the development of novel molecular materials (Gomes, Low, & Wardell, 2013).
Organic Synthesis and Molecular Architecture
Compounds with the bromoindole structure serve as precursors or intermediates in organic synthesis. For instance, brominated trihalomethylenones have been explored as versatile precursors for the synthesis of pyrazoles, demonstrating the utility of bromoindole derivatives in synthesizing nitrogen-containing heterocycles (Martins et al., 2013). Additionally, reactions of brominated benzolactone/lactam with thiourea and 4-methoxythiobenzamide under basic conditions have led to unexpected products through Eschenmoser coupling reactions, highlighting the reactivity of bromoindole derivatives in complex organic transformations (Kammel et al., 2015).
Future Directions
The future directions of research on 5-bromo-3-hydroxy-3-phenyl-1,3-dihydro-2H-indol-2-one could involve further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Given the biological significance of indole derivatives , there could also be potential for exploring its biological activities and applications in treating various disorders.
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets in a way that modulates the target’s function, leading to a variety of potential therapeutic effects .
Biochemical Pathways
Indole derivatives are known to influence a wide range of biochemical pathways due to their interaction with multiple targets . The downstream effects of these interactions can vary widely depending on the specific derivative and target.
Pharmacokinetics
Some predicted properties include a density of 16±01 g/cm³, a boiling point of 5031±500 °C at 760 mmHg, and a water solubility at 25 deg C of 2585 mg/L . These properties can impact the bioavailability of the compound, influencing how effectively it can exert its effects in the body.
Result of Action
Indole derivatives are known to have a broad spectrum of biological activities, suggesting that this compound could potentially have a wide range of effects at the molecular and cellular level .
properties
IUPAC Name |
5-bromo-3-hydroxy-3-phenyl-1H-indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrNO2/c15-10-6-7-12-11(8-10)14(18,13(17)16-12)9-4-2-1-3-5-9/h1-8,18H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAYNCZOJDWVGEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2(C3=C(C=CC(=C3)Br)NC2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49666487 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.